Cas no 937681-78-2 (tert-Butyl(3-methoxypropyl)amine)

• Product Name: tert-Butyl(3-methoxypropyl)amine
• CAS No: 937681-78-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5713626
• PubChem ID: 23009237
• Update Time: 2025-05-19

tert-Butyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Tert-butyl(3-methoxypropyl)amine
• n-(Tert-butyl)-3-methoxypropan-1-amine
• 1-Propanamine, N-(1,1-dimethylethyl)-3-methoxy-
• SCHEMBL10245201
• 937681-78-2
• AKOS004120796
• EN300-800414
• CS-0303497
• tert-Butyl(3-methoxypropyl)amine

• Inchi： 1S/C8H19NO/c1-8(2,3)9-6-5-7-10-4/h9H,5-7H2,1-4H3
• InChI Key： DCDCGHBFFJHPFQ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.826±0.06 g/cm3(Predicted)
• Boiling Point: 176.9±23.0 °C(Predicted)
• pka: 10.41±0.38(Predicted)

Additional information on tert-Butyl(3-methoxypropyl)amine

Introduction to Tert-Butyl(3-methoxypropyl)amine (CAS No. 937681-78-2)

Tert-butyl(3-methoxypropyl)amine, with the chemical formula C₉H₁₉NO, is a significant compound in the field of pharmaceuticals and specialty chemicals. Its CAS number, 937681-78-2, uniquely identifies it in scientific literature and databases. This compound is widely recognized for its utility in various synthetic applications, particularly in the development of active pharmaceutical ingredients (APIs) and fine chemicals. The structural features of tert-butyl(3-methoxypropyl)amine make it a versatile intermediate, facilitating the synthesis of complex molecules with high precision and efficiency.

The primary significance of this compound lies in its role as a building block in organic synthesis. The presence of both a tertiary butyl group and a methoxypropyl chain imparts unique reactivity and steric properties, making it valuable in constructing intricate molecular architectures. Recent advancements in synthetic chemistry have highlighted its application in the preparation of novel drug candidates and agrochemicals. For instance, researchers have leveraged its structural motifs to develop new classes of bioactive molecules with enhanced pharmacological properties.

In the realm of pharmaceutical research, tert-butyl(3-methoxypropyl)amine has been utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. Its incorporation into drug-like scaffolds has demonstrated promising results in preclinical studies. Specifically, derivatives of this compound have shown potential in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. The amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS). This approach has accelerated the discovery process, leading to the identification of lead compounds with therapeutic relevance.

The chemical properties of CAS No. 937681-78-2 also make it a valuable reagent in catalytic processes. Its ability to act as a ligand or a nucleophile has been exploited in transition-metal-catalyzed reactions, enhancing reaction rates and yields. Such catalytic applications are particularly relevant in industrial settings where efficiency and scalability are paramount. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation or byproduct formation.

Another area where this compound has garnered attention is in materials science. Researchers have explored its use as a precursor or modifier in polymer formulations, aiming to enhance material properties such as flexibility, thermal stability, and biodegradability. The incorporation of tert-butyl(3-methoxypropyl)amine into polymeric matrices has yielded materials with improved performance characteristics, making them suitable for applications ranging from packaging to biomedical devices.

The environmental impact of using CAS No. 937681-78-2 has also been a focus of recent studies. Efforts have been made to optimize synthetic routes to minimize waste generation and energy consumption. Green chemistry principles have been applied to develop more sustainable methodologies for its production. These include solvent-free reactions, catalytic hydrogenation, and biocatalytic processes that reduce reliance on hazardous reagents.

In conclusion, Tert-butyl(3-methoxypropyl)amine represents a cornerstone compound in modern chemical synthesis. Its versatility as an intermediate has opened doors to numerous applications across pharmaceuticals, materials science, and industrial chemistry. The ongoing research into its derivatives and synthetic modifications continues to expand its utility landscape, underscoring its importance in advancing scientific innovation.